Cas no 76312-48-6 (1,3-Dithiolane, 2-(4-methylphenyl)-2-phenyl-)

• Product Name: 1,3-Dithiolane, 2-(4-methylphenyl)-2-phenyl-
• CAS No: 76312-48-6
• MF: C₁₆H₁₆S₂
• MW: 272.428241729736
• CID: 538013
• PubChem ID: 12579245
• Update Time: 2025-04-19

1,3-Dithiolane, 2-(4-methylphenyl)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dithiolane, 2-(4-methylphenyl)-2-phenyl-
• 2-(4-methylphenyl)-2-phenyl-1,3-dithiolane
• 76312-48-6
• DTXSID30503236
• SCHEMBL12436887

• Inchi： 1S/C16H16S2/c1-13-7-9-15(10-8-13)16(17-11-12-18-16)14-5-3-2-4-6-14/h2-10H,11-12H2,1H3
• InChI Key： FPIGXBJIZHUZQD-UHFFFAOYSA-N
• SMILES： S1CCSC1(C1C=CC=CC=1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 272.06948
• Monoisotopic Mass: 272.06934286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 50.6Ų

Experimental Properties

• PSA: 0